Cas no 72985-19-4 (5-(bromomethyl)-2-methylBenzoic acid)

• Product Name: 5-(bromomethyl)-2-methylBenzoic acid
• CAS No: 72985-19-4
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 2114707
• PubChem ID: 10911337
• Update Time: 2025-04-21

5-(bromomethyl)-2-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-methylBenzoic acid
• EN300-379328
• 72985-19-4
• SCHEMBL1179532
• 5-(bromomethyl)-2-methylbenzoicacid
• DA-38452
• OQKFJTNWPMQZLN-UHFFFAOYSA-N

• Inchi： 1S/C9H9BrO2/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： OQKFJTNWPMQZLN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids